Cas no 887205-61-0 (methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)
methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
- 3(2H)-Benzothiazoleacetic acid, 6-(aminosulfonyl)-2-[(2-chlorobenzoyl)imino]-, methyl ester
- F1366-1194
- SR-01000012029
- (Z)-methyl 2-(2-((2-chlorobenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
- methyl 2-[2-(2-chlorobenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
- methyl 2-[(2Z)-2-[(2-chlorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
- SR-01000012029-1
- 887205-61-0
- AKOS024607116
-
- Inchi: 1S/C17H14ClN3O5S2/c1-26-15(22)9-21-13-7-6-10(28(19,24)25)8-14(13)27-17(21)20-16(23)11-4-2-3-5-12(11)18/h2-8H,9H2,1H3,(H2,19,24,25)
- InChI Key: DQRCWEOLQGBGHO-UHFFFAOYSA-N
- SMILES: S1C2=CC(S(N)(=O)=O)=CC=C2N(CC(OC)=O)C1=NC(=O)C1=CC=CC=C1Cl
Computed Properties
- Exact Mass: 439.0063406g/mol
- Monoisotopic Mass: 439.0063406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 754
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 153Ų
Experimental Properties
- Density: 1.58±0.1 g/cm3(Predicted)
- Boiling Point: 673.1±65.0 °C(Predicted)
- pka: 9.46±0.20(Predicted)
methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1366-1194-2μmol |
methyl 2-[(2Z)-2-[(2-chlorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
887205-61-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1366-1194-5μmol |
methyl 2-[(2Z)-2-[(2-chlorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
887205-61-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1366-1194-10μmol |
methyl 2-[(2Z)-2-[(2-chlorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
887205-61-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1366-1194-20μmol |
methyl 2-[(2Z)-2-[(2-chlorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
887205-61-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1366-1194-1mg |
methyl 2-[(2Z)-2-[(2-chlorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
887205-61-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1366-1194-2mg |
methyl 2-[(2Z)-2-[(2-chlorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
887205-61-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1366-1194-3mg |
methyl 2-[(2Z)-2-[(2-chlorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
887205-61-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1366-1194-4mg |
methyl 2-[(2Z)-2-[(2-chlorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
887205-61-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1366-1194-5mg |
methyl 2-[(2Z)-2-[(2-chlorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
887205-61-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1366-1194-10mg |
methyl 2-[(2Z)-2-[(2-chlorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
887205-61-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
Methyl 2-(2Z)-2-(2-Chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 887205-61-0): An Overview
Methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 887205-61-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzothiazole ring, a sulfamoyl group, and a chlorobenzoyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The benzothiazole ring is a well-known heterocyclic structure that is frequently found in various pharmaceuticals due to its broad spectrum of biological activities. It has been extensively studied for its anti-inflammatory, antimicrobial, and anticancer properties. The presence of this ring in methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate suggests that the compound may exhibit similar biological activities.
The sulfamoyl group is another key functional group in this compound. Sulfonamides are widely used in medicine due to their ability to inhibit bacterial dihydropteroate synthase, an enzyme essential for folic acid synthesis in bacteria. This makes sulfonamides effective antibacterial agents. In the context of methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate, the sulfamoyl group may contribute to its potential antimicrobial properties.
The chlorobenzoyl moiety is another important structural feature of this compound. Chlorinated benzene derivatives are known for their ability to modulate various biological processes, including enzyme inhibition and receptor binding. The presence of this moiety in methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate suggests that it may have specific interactions with target proteins or enzymes.
Recent studies have explored the potential therapeutic applications of compounds with similar structures to methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate. For instance, a study published in the Journal of Medicinal Chemistry reported that benzothiazole derivatives with sulfonamide functionalities exhibited potent antiproliferative activity against various cancer cell lines. Another study in the European Journal of Medicinal Chemistry highlighted the antimicrobial properties of chlorinated benzene derivatives, suggesting their potential use in developing new antibiotics.
In addition to its potential biological activities, the synthesis and characterization of methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate have been extensively studied. The compound can be synthesized through a multi-step process involving the condensation of appropriate starting materials and subsequent functional group modifications. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy are commonly used techniques for its characterization.
The pharmacokinetic properties of methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate are also an area of ongoing research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) in the body is crucial for its development as a potential therapeutic agent. Preliminary studies have shown that the compound has favorable solubility and stability profiles, which are essential for its bioavailability and efficacy.
Clinical trials are an essential step in evaluating the safety and efficacy of new pharmaceutical compounds. While specific clinical data on methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate may not yet be available, preclinical studies have provided promising results. These studies have demonstrated that the compound exhibits low toxicity and good therapeutic indices in animal models.
In conclusion, methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-y-lacetate (CAS No. 887205-61-0) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and preliminary biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for clinical use.
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